1,3-dimethyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 2,5-dimethyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C4H8N4/c1-3-6-4(5)8(2)7-3/h1-2H3,(H2,5,6,7)
• InChI Key: LSSJKEGYOGBWTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)N)C
• Molecular Formula: C4H8N4
• DSSTOX Substance ID: DTXSID60308670
• Molecular Weight: 112.13 g/mol
• CAS RN: 51108-32-8

Description

“1,3-dimethyl-1H-1,2,4-triazol-5-amine” is a compound with the CAS Number: 51108-32-8 and a molecular weight of 112.13. It is a solid at room temperature. The 1,2,4-triazole nucleus is an important pharmacophore that interacts with biological receptors due to its dipole character, hydrogen bonding capacity, rigidity, and solubility.

Synthesis Analysis

The synthesis of 1,2,4-triazole compounds has attracted much attention due to their broad biological activities. The synthesis methods of triazole compounds from various nitrogen sources have been summarized in the past 20 years.

Molecular Structure Analysis

The 1,2,4-triazole ring acts as isosteres of amide, ester, and carboxylic acid. It may be formally derived from pyrazole by substitution of a carbon at position-4 by a nitrogen atom. 1,2,4-Triazole exists in two tautomeric forms A and B in which 1H-1,2,4-triazole (A) is more stable than 4H-1,2,4-triazole (B).

Chemical Reactions Analysis

Triazoles are the most stable compounds and are difficult to cleave. They have been used as a basic nucleus of different heterocyclic compounds with various biological applications in medicine.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Scientific Research Applications

Green Synthesis and Antimicrobial Agents

A study by Beyzaei et al. (2019) demonstrated an efficient procedure for synthesizing 1,2,4-triazole derivatives, including 1,3-dimethyl-1H-1,2,4-triazol-5-amine. This one-pot reaction involved thiourea, dimethyl sulfate, and various hydrazides, emphasizing principles of green chemistry. The products showed promising antibacterial and antifungal properties, with some showing antioxidant activities. This synthesis approach adheres to green chemistry principles and provides a pathway for potential antimicrobial agents (Beyzaei et al., 2019).

Synthesis and Structure Elucidation

Selby and Lepone (1984) explored the synthesis and structure of triazole derivatives, contributing to the understanding of this compound's structural properties. Their research involved reactions with methyl hydrazine and crystallographic analysis, helping to elucidate the compound's molecular structure (Selby & Lepone, 1984).

Metal- and Oxidant-Free Synthesis

Guo et al. (2021) described a metal- and oxidant-free synthesis of 1H-1,2,4-triazol-3-amines. This approach involves a three-component desulfurization and deamination condensation, providing a series of structurally diverse triazol-3-amines under environmentally friendly conditions. This research is significant for organic and medicinal chemistry, highlighting the potential for this compound in various applications (Guo et al., 2021).

Schiff Bases Formation

Wajda-Hermanowicz et al. (2015) conducted studies on the formation of stable hemiaminals and Schiff bases in reactions involving this compound. Their research provided insights into the effect of reaction conditions, such as temperature and solvent polarity, on product yield. This study contributes to the understanding of the compound's reactivity and potential applications in various chemical syntheses (Wajda-Hermanowicz et al., 2015).

Mechanism of Action

Target of Action

It is known that triazole derivatives, which include 1,3-dimethyl-1h-1,2,4-triazol-5-amine, have a broad spectrum of biological activities . They can bind with high affinity to multiple receptors, which makes them useful in developing new therapeutic agents .

Mode of Action

Triazole derivatives are known for their ability to engage in hydrogen bonding and active involvement in dipole-dipole and π-stacking interactions, which contribute to their enhanced biocompatibility .

Biochemical Pathways

It is known that triazole derivatives can affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

It is known that triazole derivatives can have a broad range of biological activities, which suggests that they can have diverse molecular and cellular effects .

Action Environment

It is known that the biological activities of triazole derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and more .

Future Directions

Given the importance of the triazole scaffold, its synthesis has attracted much attention. The comprehensive compilation of work carried out on the 1,2,4-triazole nucleus will provide inevitable scope for researchers for the advancement of novel potential drug candidates having better efficacy and selectivity.

Biochemical Analysis

Biochemical Properties

1,3-dimethyl-1H-1,2,4-triazol-5-amine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances in the body . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, potentially inhibiting or modifying its activity.

Cellular Effects

The effects of this compound on cellular processes are diverse. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of certain genes involved in metabolic pathways . Additionally, this compound can modulate cellular metabolism by interacting with metabolic enzymes, leading to changes in the levels of various metabolites.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, such as enzymes, and either inhibit or activate their activity. This binding often involves interactions with specific amino acid residues in the enzyme’s active site . Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcription of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions . Over extended periods, it may undergo degradation, which can affect its long-term impact on cellular function. In both in vitro and in vivo studies, the temporal effects of this compound have been observed, with some studies noting changes in cellular responses over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity or gene expression without causing significant toxicity . At higher doses, this compound can lead to adverse effects, including toxicity and disruption of normal cellular functions. Threshold effects have been observed, where the compound’s impact changes significantly at specific dosage levels.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play roles in these pathways, influencing metabolic flux and metabolite levels . For example, it can affect the activity of enzymes involved in the synthesis and degradation of nucleotides, amino acids, and other essential biomolecules. These interactions can lead to changes in the overall metabolic profile of cells and tissues.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported across cell membranes by specific transporters or binding proteins . Once inside the cell, this compound may localize to specific cellular compartments, where it can exert its effects. The distribution of the compound within tissues can also influence its overall impact on biological processes.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For instance, it may localize to the mitochondria, nucleus, or endoplasmic reticulum, where it can interact with specific biomolecules and influence cellular processes. The subcellular localization of this compound can also affect its stability and degradation, further modulating its biological activity.